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Compound of Interest

Compound Name: Boc-DL-Arg(Pmc)(Pmc)-OH

Cat. No.: B15286543 Get Quote

Executive Summary
For researchers and professionals in drug development and peptide chemistry, the selection of

appropriately protected amino acid building blocks is critical for successful solid-phase peptide

synthesis (SPPS). This guide addresses the technical specifications of Boc-DL-Arg(Pmc)
(Pmc)-OH. Our comprehensive search indicates that Boc-DL-Arg(Pmc)(Pmc)-OH is not a

standard commercially available reagent, and consequently, a specific CAS number, supplier

information, and detailed experimental protocols are not available.

This document instead focuses on the closest commercially available analogue, Boc-L-

Arg(Pmc)-OH, providing key technical data and supplier information to assist researchers in

their synthesis planning.

Closest Commercially Available Alternative: Boc-L-
Arg(Pmc)-OH
As a practical alternative, this guide provides detailed information on Boc-L-Arg(Pmc)-OH. This

compound is a widely used building block in peptide synthesis, where the Boc group protects

the alpha-amino group, and the Pmc (2,2,5,7,8-pentamethylchroman-6-sulfonyl) group protects

the guanidino function of the arginine side chain.

Quantitative Data
The following table summarizes the key physicochemical properties of Boc-L-Arg(Pmc)-OH.
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Property Value Citations

CAS Number 200125-12-8 [1][2][3][4]

Molecular Formula C₂₅H₄₀N₄O₇S [1][3][4]

Molecular Weight 540.68 g/mol [1][3][4]

Appearance White to off-white powder [2]

Storage Temperature 2-8°C [1][3][4]

Supplier Information
Boc-L-Arg(Pmc)-OH is available from various chemical suppliers, including:

Iris Biotech GmbH[1][3][4]

ECHEMI[2]

Sigma-Aldrich

Combi-Blocks, Inc. (via Sigma-Aldrich)

Researchers are advised to contact these suppliers directly for pricing, availability, and detailed

specifications.

Experimental Protocols and Applications
While a specific, detailed experimental protocol for the use of Boc-L-Arg(Pmc)-OH is

dependent on the target peptide sequence and the synthesis scale, its general application is in

Boc-chemistry solid-phase peptide synthesis (SPPS). The Boc protecting group is typically

removed with a moderately strong acid, such as trifluoroacetic acid (TFA), while the Pmc group

is also acid-labile and is cleaved under similar conditions. The use of Boc-protected amino

acids is a well-established method in peptide synthesis.[5]

No specific signaling pathways involving Boc-L-Arg(Pmc)-OH were identified, as it is a

synthetic building block and not a biologically active molecule in this form.
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Logical Workflow for Compound Information
Retrieval
The following diagram illustrates the process undertaken to provide the most relevant

information when a specific chemical compound is not readily found.
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Information Found?
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Figure 1. Logical workflow for providing information on alternative compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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